Cas no 926244-58-8 (N-(2,4-difluorophenyl)methylcyclopropanamine)

• Product Name: N-(2,4-difluorophenyl)methylcyclopropanamine
• CAS No: 926244-58-8
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD09046195
• CID: 4665543
• Update Time: 2025-06-25

N-(2,4-difluorophenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-difluorophenyl)methyl]cyclopropanamine
• N-(2,4-difluorophenyl)methylcyclopropanamine

• MDL： MFCD09046195
• Inchi： 1S/C10H11F2N/c11-8-2-1-7(10(12)5-8)6-13-9-3-4-9/h1-2,5,9,13H,3-4,6H2
• InChI Key： QJOVQCIVJHQJJC-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2,4-difluorophenyl)methylcyclopropanamine

N-(2,4-difluorophenyl)methylcyclopropanamine: An Overview of CAS No. 926244-58-8

N-(2,4-difluorophenyl)methylcyclopropanamine (CAS No. 926244-58-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of N-(2,4-difluorophenyl)methylcyclopropanamine is defined by a cyclopropane ring attached to a methyl group and a 2,4-difluorophenyl group. The presence of the fluorine atoms imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development. These properties make it an attractive candidate for further investigation in the context of drug discovery and optimization.

Recent studies have highlighted the potential of N-(2,4-difluorophenyl)methylcyclopropanamine in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to interact with G protein-coupled receptors (GPCRs), a family of receptors that play a critical role in cellular signaling and are implicated in numerous diseases. The compound's interaction with GPCRs suggests its potential as a lead molecule for developing new therapies for conditions such as chronic pain, inflammation, and neurological disorders.

In addition to its pharmacological properties, N-(2,4-difluorophenyl)methylcyclopropanamine has been evaluated for its safety and toxicity profiles. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings are crucial for advancing the compound through the drug development pipeline and ensuring its safety for human use.

The synthesis of N-(2,4-difluorophenyl)methylcyclopropanamine has been optimized using modern synthetic methods, making it readily accessible for large-scale production. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalysis have been employed to improve the efficiency and yield of the synthesis process. These advancements not only reduce the cost of production but also enhance the environmental sustainability of the manufacturing process.

Clinical trials involving N-(2,4-difluorophenyl)methylcyclopropanamine are currently underway to evaluate its efficacy and safety in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing to later-stage clinical trials and ultimately bringing this promising compound to market.

In conclusion, N-(2,4-difluorophenyl)methylcyclopropanamine (CAS No. 926244-58-8) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, coupled with its potential therapeutic applications and favorable pharmacological properties, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to make a meaningful impact on the treatment of various diseases.